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Compound of Interest

Compound Name: 1,1,3-Tribromoacetone

Cat. No.: B1347163 Get Quote

Application Notes and Protocols for 1,1,3-
Tribromoacetone
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is provided for guidance purposes only. A comprehensive,

official Safety Data Sheet (SDS) for 1,1,3-Tribromoacetone is not consistently available.

Therefore, it is crucial to supplement these notes with safety data for structurally similar

brominated ketones and to consult with your institution's Environmental Health and Safety

(EHS) department before handling this chemical. All procedures should be conducted by

trained personnel in a controlled laboratory setting.

Introduction
1,1,3-Tribromoacetone is a highly brominated ketone used as a reagent and intermediate in

organic synthesis.[1] Its reactivity, attributed to the presence of three bromine atoms and a

carbonyl group, makes it a valuable building block in the synthesis of various organic

compounds, including pharmaceutical intermediates.[1] However, this reactivity also suggests

potential hazards, necessitating strict adherence to safe handling and storage procedures.

These application notes provide a summary of available data and recommended protocols for

the safe use of 1,1,3-Tribromoacetone in a research and development setting.
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Properly understanding the physical and chemical properties of 1,1,3-Tribromoacetone is

fundamental to its safe handling. The available data is summarized in the table below.

Property Value References

Molecular Formula C₃H₃Br₃O [2]

Molecular Weight 294.77 g/mol [2]

Appearance White or light yellow solid [3]

Melting Point 28-29 °C [3]

Boiling Point 114-116 °C at 14 Torr [3]

Density (Predicted) 2.561 ± 0.06 g/cm³ [2]

Flash Point 115.1 °C [3]

Solubility
Soluble in DMSO (100 mg/mL

with sonication)
[3]

Vapor Pressure 0.00875 mmHg at 25°C [3]

Hazard Identification and Safety Precautions
While specific GHS classifications for 1,1,3-Tribromoacetone are not readily available, it is

prudent to treat it as a hazardous substance based on information for similar alpha-brominated

ketones.

Potential Hazards:

Irritant: May cause irritation to the skin, eyes, and respiratory system.[1]

Harmful: May be harmful if swallowed or inhaled.[1]

Lachrymator: Like many alpha-halo ketones, it may be a lachrymator (induces tearing).

Toxic Fumes: When heated to decomposition, it may emit toxic fumes of hydrogen bromide.

[1]
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Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for any

signs of degradation before and during use.

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For

larger quantities or when there is a risk of splashing, an apron or chemical-resistant suit

should be considered.

Respiratory Protection: All handling of solid and dissolved 1,1,3-Tribromoacetone should be

performed in a certified chemical fume hood to avoid inhalation of dust or vapors.

Experimental Protocols
General Handling and Weighing

Preparation: Before handling, ensure the chemical fume hood is functioning correctly and the

sash is at the appropriate height. Have all necessary PPE donned. Prepare a designated

waste container for contaminated materials.

Weighing:

Perform all weighing operations within the chemical fume hood.

Use a tared, sealed container to weigh the solid.

Handle the container with forceps or gloved hands to prevent contamination.

Close the primary container of 1,1,3-Tribromoacetone immediately after dispensing.

Dissolving:

Add the solvent to the weighed 1,1,3-Tribromoacetone in the fume hood.

If sonication is required for dissolution, ensure the container is securely capped to prevent

aerosol generation.
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Transfer:

When transferring solutions, use a syringe or a cannula technique to minimize exposure.

If pouring, do so slowly and carefully to avoid splashing.

Storage Procedures
Store 1,1,3-Tribromoacetone in a tightly sealed container in a cool, dry, and well-ventilated

area.

The recommended storage temperature is -20°C.[3]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong acids.

The storage area should be clearly labeled with the identity of the chemical and its potential

hazards.

Accidental Release and Spill Cleanup
Evacuation: In case of a significant spill, immediately evacuate the area and alert others.

Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Containment: For small spills, contain the material using an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper

towels to absorb the initial spill.

Cleanup:

Wearing appropriate PPE, carefully scoop the absorbent material into a designated,

labeled waste container.

Decontaminate the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed

by soap and water.

All materials used for cleanup should be disposed of as hazardous waste.
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Large Spills: For large spills, evacuate the laboratory, close the doors, and contact your

institution's EHS department immediately.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Firefighting Measures
Extinguishing Media: Use a dry chemical, carbon dioxide, or foam extinguisher. Avoid using a

direct stream of water, as it may spread the material.

Specific Hazards: In a fire, 1,1,3-Tribromoacetone may decompose to produce toxic and

corrosive fumes, including hydrogen bromide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Waste Disposal
All waste containing 1,1,3-Tribromoacetone, including contaminated labware and cleanup

materials, must be disposed of as hazardous waste.

Collect waste in a clearly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's EHS department for specific guidance.
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Logical Workflow Diagram
The following diagram illustrates the key decision points and procedures for the safe handling

and storage of 1,1,3-Tribromoacetone.
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Safe Handling and Storage of 1,1,3-Tribromoacetone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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